Cas no 1261811-59-9 (2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl)

• Product Name: 2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl
• CAS No: 1261811-59-9
• MF: C₁₂H₃F₆NO₂
• MW: 307.148144006729
• CID: 4997307
• Update Time: 2025-05-25

2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl

• Inchi： 1S/C12H3F6NO2/c13-5-1-4(2-6(3-5)19(20)21)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H
• InChI Key： SNQRAYDTQBUKGE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C=C(C=1)[N+](=O)[O-])F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 4
• Topological Polar Surface Area: 45.8

Additional information on 2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl

2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl: A Comprehensive Overview

The compound with CAS No 1261811-59-9, commonly referred to as 2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl, is a highly fluorinated aromatic compound with a nitro group substitution. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. The molecule consists of two benzene rings connected by a single bond (biphenyl structure), with six fluorine atoms and one nitro group strategically positioned across the rings.

Recent studies have highlighted the importance of fluorinated aromatic compounds in materials science and chemistry. The presence of multiple fluorine atoms in 2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl significantly alters the electronic properties of the molecule. Fluorine substitution typically increases the electronegativity of the aromatic system, which can enhance stability and reactivity under certain conditions. This makes the compound a promising candidate for applications in high-performance materials and advanced chemical systems.

The synthesis of 2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl involves a multi-step process that typically begins with the fluorination of biphenyl derivatives. Researchers have explored various methods for achieving selective fluorination on aromatic rings. Recent advancements in catalytic fluorination techniques have enabled higher yields and better control over the substitution pattern. The introduction of the nitro group at position 3' further modulates the electronic characteristics of the molecule.

One of the most intriguing aspects of this compound is its physical and chemical properties. The extensive fluorination imparts a high degree of stability to the molecule under thermal and chemical stress. Studies have shown that 2,3,4,5,6,5'-Hexafluoro-3'-nitrobiphenyl exhibits exceptional resistance to oxidation and degradation compared to its non-fluorinated counterparts. This property makes it suitable for use in harsh chemical environments or high-temperature applications.

In terms of applications, this compound has shown potential in several areas. In electronics and optoelectronics industries (2',3',4',5',6',7' -hexafluoro - biphenyl derivatives are often used as dielectric materials), its unique electronic properties make it an attractive candidate for advanced capacitors or insulating materials. Additionally research into its optical properties suggests that it could be utilized in light-emitting diodes (LEDs) or organic photovoltaic cells (OPVs) due to its ability to absorb specific wavelengths of light.

Recent research has also explored the use of 2',3',4',5',6',7' -hexafluoro - biphenyl derivatives in drug design and development. The fluorinated aromatic system provides a rigid framework that can be tailored to interact with specific biological targets such as enzymes or receptors. This opens up possibilities for creating novel pharmaceutical agents with improved bioavailability and efficacy.

The environmental impact and safety profile of this compound are also critical considerations for its industrial applications. Studies have shown that while 2',3',4',5',6',7' -hexafluoro - biphenyl derivatives are generally stable under normal conditions they can undergo degradation under certain environmental conditions such as UV light or microbial activity releasing potentially harmful byproducts like fluoride ions.

In conclusion CAS No 1261811-59-9 represents an exciting development in modern organic chemistry offering a versatile platform for innovation across multiple industries from electronics to pharmaceuticals. As research continues to uncover new insights into its properties and applications this compound is poised to play an increasingly important role in advancing technological frontiers while maintaining a focus on sustainability and safety considerations.